(Z)-ethyl 1-isopropyl-2-((2-methyl-3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 6-(2-methyl-3-nitrobenzoyl)imino-2-oxo-7-propan-2-yl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C25H23N5O6/c1-5-36-25(33)18-13-17-21(26-20-11-6-7-12-28(20)24(17)32)29(14(2)3)22(18)27-23(31)16-9-8-10-19(15(16)4)30(34)35/h6-14H,5H2,1-4H3
• InChI Key: MBPLIMXHBYLCRO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=NC(=O)C4=C(C(=CC=C4)[N+](=O)[O-])C)C(C)C
• Molecular Formula: C25H23N5O6
• Molecular Weight: 489.5 g/mol

Description

(Z)-ethyl 1-isopropyl-2-((2-methyl-3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C25H23N5O6 and its molecular weight is 489.488. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

DNA Intercalation and Synthesis of Heterocycles

One area of research focuses on the synthesis of potential DNA intercalators, where heterocycles derived from aryl bis-isothiocyanates have been studied. These compounds, including those with pyrimidine groups, are investigated for their ability to interact with DNA, which could have implications for developing new therapeutic agents (Ebrahimlo & Khalafy, 2008).

Quaternary Salt Formation and Ring Opening

Another study explores the alkylation of ethyl 4-oxopyrido[1,2-a]pyrimidine-3-carboxylates to form quaternary salts. These salts undergo decomposition in alkaline solutions, yielding alkylaminopyridines after ring opening. This process highlights the compound's reactivity and potential for further chemical transformations (Landquist, 1971).

Fused Triazines Synthesis

Research into the synthesis of novel pyrido[1′,2′:1,2]imidazo[5,4‐d]‐1,2,3‐triazinones from imidazo[1,2‐a]pyridines demonstrates the potential for creating biologically active, planar, angular tri-heterocycles. Such compounds are attractive for their potential biological activities, indicating a broad area of application in medicinal chemistry (Zamora et al., 2004).

Antitumor and Antimicrobial Activities

The synthesis and biological evaluation of novel compounds, such as ethyl 2-amino-6-ferrocenylpyrimidine-5-carboxylates, have been explored for their in vitro antitumor activity. This research underscores the ongoing interest in heterocyclic compounds for potential therapeutic applications, including cancer treatment and antimicrobial resistance (Klimova et al., 2012).